Cas no 25876-07-7 (2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI))
25876-07-7 structure
Product Name:2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI)
CAS No:25876-07-7
MF:C11H16O5
MW:228.241744041443
CID:261435
PubChem ID:6433942
Update Time:2025-04-19
2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI)
- 1-O-butyl 4-O-(oxiran-2-ylmethyl) (Z)-but-2-enedioate
- SCHEMBL11647821
- 25876-07-7
- Butyl glycidyl fumarate
- FUMARIC ACID, BUTYL 2,3-EPOXYPROPYL ESTER
- DTXSID301031007
- Butyl 2,3-epoxypropyl fumarate
- 2-Butenedioic acid (E)-, butyl oxiranylmethyl ester
-
- Inchi: 1S/C11H16O5/c1-2-3-6-14-10(12)4-5-11(13)16-8-9-7-15-9/h4-5,9H,2-3,6-8H2,1H3/b5-4-
- InChI Key: VBZMQBCINSHBFF-PLNGDYQASA-N
- SMILES: O1CC1COC(/C=C\C(=O)OCCCC)=O
Computed Properties
- Exact Mass: 228.09978
- Monoisotopic Mass: 228.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 65.1Ų
Experimental Properties
- Density: 1.0997 (rough estimate)
- Boiling Point: 290.05°C (rough estimate)
- Refractive Index: 1.4420 (estimate)
- PSA: 65.13
2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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